Methyldopa-phenylalanine
Methyldopa-phenylalanine
Brand Name:
Vulcanchem
CAS No.:
119933-71-0
VCID:
VC20884735
InChI:
InChI=1S/C19H22N2O5/c1-19(20,11-13-7-8-15(22)16(23)10-13)18(26)21-14(17(24)25)9-12-5-3-2-4-6-12/h2-8,10,14,22-23H,9,11,20H2,1H3,(H,21,26)(H,24,25)/t14-,19-/m0/s1
SMILES:
CC(CC1=CC(=C(C=C1)O)O)(C(=O)NC(CC2=CC=CC=C2)C(=O)O)N
Molecular Formula:
C19H22N2O5
Molecular Weight:
358.4 g/mol
Methyldopa-phenylalanine
CAS No.: 119933-71-0
Cat. No.: VC20884735
Molecular Formula: C19H22N2O5
Molecular Weight: 358.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119933-71-0 |
|---|---|
| Molecular Formula | C19H22N2O5 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoyl]amino]-3-phenylpropanoic acid |
| Standard InChI | InChI=1S/C19H22N2O5/c1-19(20,11-13-7-8-15(22)16(23)10-13)18(26)21-14(17(24)25)9-12-5-3-2-4-6-12/h2-8,10,14,22-23H,9,11,20H2,1H3,(H,21,26)(H,24,25)/t14-,19-/m0/s1 |
| Standard InChI Key | BOIYMVUPSRYBCA-LIRRHRJNSA-N |
| Isomeric SMILES | C[C@](CC1=CC(=C(C=C1)O)O)(C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)O)N |
| SMILES | CC(CC1=CC(=C(C=C1)O)O)(C(=O)NC(CC2=CC=CC=C2)C(=O)O)N |
| Canonical SMILES | CC(CC1=CC(=C(C=C1)O)O)(C(=O)NC(CC2=CC=CC=C2)C(=O)O)N |
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